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Compound of Interest

Compound Name: C188

Cat. No.: B15614847 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

C188 (CAS Number: 857064-38-1), a compound also known as WP1066. Adherence to these

procedures is critical for ensuring laboratory safety and environmental protection. All disposal

activities must comply with federal, state, and local regulations.

Immediate Safety and Handling Precautions
C188 is an irritant and may be harmful if ingested or inhaled.[1] The toxicological properties of

this product have not been fully investigated.[1] Therefore, appropriate personal protective

equipment (PPE) should be worn at all times when handling this compound. This includes:

Respirator: To prevent inhalation of dust or vapor.

Impervious Gloves: Heavy rubber or other suitable material.

Safety Goggles/Face Shield: To protect eyes and face.

Lab Coat/Protective Clothing: To prevent skin contact.

Ensure that a safety shower and eye wash station are readily available in the handling area.[1]

Spill Management
In the event of a spill, the following steps should be taken:
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Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation to

disperse any dust or vapors.

Wear Appropriate PPE: Before attempting to clean the spill, don the required personal

protective equipment.

Contain and Absorb: For liquid spills, use an inert absorbent material. For solid spills,

carefully scoop up the material.[1] Avoid creating dust.[2][3]

Collect and Containerize: Place the spilled material and any contaminated absorbent into a

suitable, labeled container for disposal.

Decontaminate the Area: Wash the affected spill area thoroughly after the material has been

collected.

Personal Decontamination: Wash skin immediately with plenty of water if contact occurs.[1]

Waste Classification
While specific waste classification for C188 may vary by jurisdiction, it should be treated as a

hazardous waste. Based on its chemical properties as a brominated organic compound with a

cyano functional group, it would likely fall under one or more of the following EPA hazardous

waste categories.
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Hazardous Waste

Characteristic
Description

Potential Applicability to

C188

Toxicity (T)

Wastes that are harmful or

fatal when ingested or

absorbed.

C188 is described as

potentially harmful.

Reactivity (R)

Wastes that are unstable

under normal conditions and

can create toxic gases.

The cyano group can release

toxic gases under certain

conditions.

Listed Wastes (F, K, P, U)

Wastes from specific industrial

processes or discarded

commercial chemical products.

Depending on its use and

concentration, it could be

classified under P or U lists for

toxic wastes.[2]

It is the responsibility of the waste generator to properly classify the waste in accordance with

applicable regulations.[4]

Disposal Procedure
The recommended method for the disposal of C188 is incineration.[1] This should only be

performed by a licensed and regulated chemical incineration facility equipped with an

afterburner and scrubber to neutralize harmful combustion by-products.[1]

Step-by-Step Disposal Workflow:

Segregation: Do not mix C188 waste with other waste streams unless it is a compatible

combustible solvent intended for incineration.

Containerization:

Place solid C188 waste into a clearly labeled, sealed, and compatible container.

For incineration, C188 can be dissolved or mixed with a combustible solvent.[1] This

solution should be placed in a suitable container for flammable liquids.
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Labeling: Label the waste container clearly with "Hazardous Waste" and the full chemical

name: "(S,E)-3-(6-Bromopyridin-2-yl)-2-cyano-N-(1-phenylethyl)acrylamide" and/or "C188".

Storage: Store the waste container in a designated, well-ventilated, and secure area away

from incompatible materials.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor to arrange for pickup and

transport to a permitted incineration facility.

Documentation: Maintain all records related to the generation, storage, and disposal of the

hazardous waste as required by regulations.

Important Considerations:

NEVER dispose of C188 down the drain or in regular trash.[5]

Observe all federal, state, and local laws regarding hazardous waste disposal.[1]

Empty containers that held C188 should be managed as hazardous waste unless they have

been triple-rinsed with an appropriate solvent. The rinsate must be collected and disposed of

as hazardous waste.[6][7]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of C188.
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Caption: Logical workflow for the proper disposal of C188.
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Experimental Protocols
While specific experimental protocols for the degradation of C188 are not readily available in

the provided search results, the primary recommended disposal method is high-temperature

incineration.[1] The operational principle of a chemical incinerator for organic waste involves:

Combustion Chamber: The waste is introduced into a primary combustion chamber where it

is burned at high temperatures (typically above 1800°F or 982°C) in the presence of excess

oxygen.[8] This breaks down the organic molecules.

Afterburner (Secondary Chamber): The gases from the primary chamber are then passed

into a secondary chamber (afterburner) at even higher temperatures to ensure the complete

destruction of any remaining hazardous organic compounds and to meet the required

99.99% destruction and removal efficiency (DRE).[9]

Flue Gas Treatment (Scrubber): The hot gases from the afterburner are then cooled and

passed through a scrubbing system. This system neutralizes acidic gases (such as hydrogen

bromide and hydrogen cyanide that would form from C188) and removes particulate matter

before the cleaned gas is released into the atmosphere.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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